Cas no 1216091-73-4 (5-bromo-2-ethoxyphenol)

• Product Name: 5-bromo-2-ethoxyphenol
• CAS No: 1216091-73-4
• MF: C₈H₉BrO₂
• MW: 217.059861898422
• CID: 5530069
• Update Time: 2025-06-08

5-bromo-2-ethoxyphenol Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-ethoxyphenol
• 5-bromo-2-ethoxyphenol

• Inchi： 1S/C8H9BrO2/c1-2-11-8-4-3-6(9)5-7(8)10/h3-5,10H,2H2,1H3
• InChI Key： KDVFYMIAZFIZLO-UHFFFAOYSA-N
• SMILES： C1(O)=CC(Br)=CC=C1OCC

Additional information on 5-bromo-2-ethoxyphenol

Professional Introduction to Compound with CAS No. 1216091-73-4 and Product Name: 5-bromo-2-ethoxyphenol

5-bromo-2-ethoxyphenol, identified by the Chemical Abstracts Service Number (CAS No.) 1216091-73-4, is a significant compound in the realm of organic chemistry and pharmaceutical research. This phenolic derivative, characterized by the presence of both bromine and ethoxy substituents on a benzene ring, has garnered attention due to its versatile chemical properties and potential applications in medicinal chemistry. The structural motif of 5-bromo-2-ethoxyphenol makes it a valuable intermediate in the synthesis of various bioactive molecules, including pharmacologically relevant compounds.

The compound's molecular structure consists of a benzene ring substituted at the 5-position with a bromine atom and at the 2-position with an ethoxy group. This arrangement imparts unique electronic and steric properties to the molecule, making it a suitable candidate for further functionalization. In recent years, the interest in 5-bromo-2-ethoxyphenol has been fueled by its role in the development of novel therapeutic agents. The bromine atom, in particular, serves as a versatile handle for cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex organic molecules.

One of the most compelling aspects of 5-bromo-2-ethoxyphenol is its utility in the synthesis of heterocyclic compounds. Heterocycles are a cornerstone of modern drug discovery, with many clinically approved drugs featuring nitrogen-containing rings that contribute to their biological activity. The bromo and ethoxy groups in 5-bromo-2-ethoxyphenol can be strategically removed or modified to introduce nitrogen atoms or other functional groups, thereby facilitating the construction of diverse heterocyclic scaffolds. This flexibility has made 5-bromo-2-ethoxyphenol a popular building block in academic and industrial research laboratories.

Recent studies have highlighted the potential of 5-bromo-2-ethoxyphenol in the development of antimicrobial agents. The phenolic moiety is known to exhibit inhibitory effects against various microbial pathogens due to its ability to disrupt cell membranes and interfere with essential metabolic pathways. Additionally, the presence of halogen atoms often enhances the bioactivity of small molecules by improving their binding affinity to biological targets. In this context, 5-bromo-2-ethoxyphenol has been explored as a precursor for synthesizing novel antimicrobial compounds that could address emerging resistant strains.

The pharmaceutical industry has also shown interest in 5-bromo-2-ethoxyphenol for its potential applications in oncology research. Brominated phenols have been investigated for their ability to modulate signaling pathways involved in cancer cell proliferation and survival. For instance, derivatives of 5-bromo-2-ethoxyphenol have been studied for their potential to inhibit kinases and other enzymes that are overexpressed in tumor cells. The ethoxy group, while less reactive than other substituents such as hydroxyl or amino groups, contributes to the overall solubility and metabolic stability of these derivatives, making them promising candidates for further development.

In addition to its pharmaceutical applications, 5-bromo-2-ethoxyphenol has found utility in materials science. The compound's ability to undergo selective functionalization has been leveraged in the synthesis of organic semiconductors and conductive polymers. These materials are crucial for developing advanced electronic devices such as organic light-emitting diodes (OLEDs) and solar cells. The bromine atom in 5-bromo-2-ethoxyphenol can be used to introduce polymerizable units or cross-linking agents, thereby tailoring the properties of the resulting materials.

The synthesis of 5-bromo-2-ethoxyphenol itself is an interesting process that highlights its synthetic versatility. One common approach involves the bromination of 2-methoxylated phenols using brominating agents such as N-bromosuccinimide (NBS) or molecular bromine (Br₂). The reaction conditions can be carefully controlled to ensure regioselectivity, leading to the desired product with high yield and purity. Alternatively, palladium-catalyzed cross-coupling reactions can be employed to introduce both bromine and ethoxy groups sequentially or simultaneously onto an aromatic precursor.

The role of computational chemistry in understanding the reactivity and properties of 5-bromo-2-ethoxyphenol cannot be overstated. Advanced computational methods such as density functional theory (DFT) have been used to predict reaction pathways, optimize synthetic routes, and elucidate mechanistic details. These computational studies have provided valuable insights into how different substituents affect the electronic structure and reactivity of aromatic compounds like 5-bromo-2-ethoxyphenol, thereby guiding experimental efforts.

In conclusion,5-bromo-octylbenzene, identified by CAS No. 1216091–73–4, is a multifaceted compound with significant potential across multiple domains including pharmaceuticals, agrochemicals,and materials science Its unique structural features make it an invaluable intermediate for synthesizing complex molecules, while its reactivity allows for diverse functionalizations Tailoring these properties through strategic modifications offers exciting opportunities for developing novel applications In light o ongoing research, this compound is poised play an increasingly important role future advancements